Cas no 850188-33-9 (6-hydroxy-7-phenyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one)

• Product Name: 6-hydroxy-7-phenyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one
• CAS No: 850188-33-9
• MF: C₂₆H₂₄N₂O₃
• MW: 412.480366706848
• CID: 5420458
• Update Time: 2025-06-11

6-hydroxy-7-phenyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2-oxo-7-phenyl-4-[(4-phenylpiperazin-1-ium-1-yl)methyl]chromen-6-olate
• 6-hydroxy-7-phenyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one

• Inchi： 1S/C26H24N2O3/c29-24-16-23-20(18-27-11-13-28(14-12-27)21-9-5-2-6-10-21)15-26(30)31-25(23)17-22(24)19-7-3-1-4-8-19/h1-10,15-17,29H,11-14,18H2
• InChI Key： LBLUAJDAIHVMDN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C3=CC=CC=C3)=C(O)C=C2C(CN2CCN(C3=CC=CC=C3)CC2)=C1

Additional information on 6-hydroxy-7-phenyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one

Professional Introduction to Compound with CAS No. 850188-33-9 and Product Name: 6-hydroxy-7-phenyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one

The compound with the CAS number 850188-33-9 and the product name 6-hydroxy-7-phenyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the chromenone class, has garnered attention due to its structural complexity and potential biological activities. The presence of a hydroxy group at the 6-position and a phenyl ring at the 7-position, combined with a 4-(4-phenylpiperazin-1-yl)methyl side chain, contributes to its unique pharmacophoric properties. Such structural features are often associated with enhanced binding affinity and selectivity towards biological targets, making this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in chromenone derivatives due to their versatile biological activities. These compounds have been explored for their potential roles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The 6-hydroxy-7-phenyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one structure is particularly noteworthy because it integrates multiple pharmacologically relevant moieties. The hydroxy group can participate in hydrogen bonding interactions, while the phenyl rings provide hydrophobicity and electronic modulation. The piperazine moiety in the side chain is known for its ability to enhance solubility and bioavailability, which is crucial for drug development.

Recent studies have highlighted the importance of chromenone derivatives in modulating enzyme activity and receptor binding. For instance, modifications of the chromenone core have been shown to influence the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. The compound in question may exhibit similar effects by interacting with these enzymes or other relevant targets. Additionally, the presence of a 4-(4-phenylpiperazin-1-yl)methyl group suggests potential interactions with serotonin receptors, which are implicated in mood disorders and neurodegenerative diseases.

The synthesis of 6-hydroxy-7-phenyl-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one involves a multi-step process that requires careful consideration of reaction conditions and intermediates. The introduction of the hydroxy group at the 6-position and the phenyl ring at the 7-position necessitates precise control over stereochemistry to ensure optimal biological activity. Furthermore, the attachment of the piperazine side chain requires protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their exploration in preclinical studies.

Preclinical research on chromenone derivatives has revealed several promising candidates that have advanced into clinical trials. These studies have demonstrated that modifications within the chromenone core can significantly alter pharmacokinetic properties and target specificity. The compound with CAS No. 850188-33-9 is no exception, as its unique structure may offer advantages over existing therapeutic agents. For example, its ability to interact with multiple targets simultaneously could lead to synergistic effects that enhance therapeutic outcomes.

In addition to its potential therapeutic applications, 6-hydroxy-7-phenyl-4-(4-phenylpiperazin-methyl)-2H-chromen--2-one may also serve as a valuable scaffold for structure-based drug design. By leveraging computational modeling techniques, researchers can predict how different structural modifications will affect biological activity. This approach allows for rapid screening of virtual libraries and identification of lead compounds that can be further optimized through experimental synthesis.

The integration of computational chemistry with traditional wet chemistry has revolutionized drug discovery over the past decade. By combining experimental data with computational predictions, scientists can accelerate the development process while minimizing costs associated with trial-and-error experimentation. The compound under discussion exemplifies this interdisciplinary approach by incorporating elements derived from both natural products and synthetic chemistry.

Future directions for research on this compound include exploring its mechanism of action in detail through biochemical assays and cellular studies. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and help guide further optimization efforts. Additionally, investigating its pharmacokinetic profile will be essential for determining appropriate dosing regimens if it moves into clinical development.

The broader significance of chromenone derivatives lies in their ability to address unmet medical needs across multiple disease areas. As our understanding of disease biology evolves, so too does our capacity to design molecules that precisely target pathological processes without causing adverse effects elsewhere in the body。The compound described here represents an exciting example of how innovative chemistry can contribute toward this goal。